N,2-bis(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: N,2-bis(3,4-dimethylphenyl)-3-ethylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C26H32N4OS/c1-6-32-24-23(21-9-7-17(2)19(4)15-21)28-26(29-24)11-13-30(14-12-26)25(31)27-22-10-8-18(3)20(5)16-22/h7-10,15-16H,6,11-14H2,1-5H3,(H,27,31)
• InChI Key: RUNKVPVQXYXGOQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2(CCN(CC2)C(=O)NC3=CC(=C(C=C3)C)C)N=C1C4=CC(=C(C=C4)C)C
• Molecular Formula: C26H32N4OS
• Molecular Weight: 448.6 g/mol

Description

N,2-bis(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C26H32N4OS and its molecular weight is 448.63. The purity is usually 95%.
BenchChem offers high-quality N,2-bis(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,2-bis(3,4-dimethylphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Reactions

• Research on monofluorinated bis-heterocyclic spirocycles, including derivatives similar to the specified compound, has led to efficient synthesis techniques. For example, ethyl 9-fluoro-8-methyl-1,4-dioxo-2,3,6,10-tetraphenyl-2,3,7-triazaspiro[4.5]dec-7-ene-9-carboxylate derivatives were synthesized using one-pot four-component reactions without additional catalysts, indicating potential methods for synthesizing related compounds (Liu et al., 2022).

• The synthesis of 1-substituted 2-azaspiro[4.5]deca-6,9-dien-8-ones, which share structural similarities with the compound , has been achieved through condensation reactions. This highlights potential synthetic routes for related compounds (Rozhkova et al., 2012).

• Research into the synthesis of highly functionalized 2-thiaspiro[4.5]deca-6,8-dienes via tandem Michael addition/Thorpe–Ziegler cyclization indicates efficient methods for creating compounds with similar structures (Rani et al., 2016).

Potential Applications and Properties

• Studies on similar triazaspirodecanone derivatives have shown antipsychotic profiles in biochemical and behavioral pharmacological test models. This suggests potential therapeutic applications for compounds with similar structures (Wise et al., 1985).

• Spirothiazolidinone derivatives, which share structural features with the specified compound, have demonstrated strong antiviral activity against influenza A/H3N2 virus. This indicates the potential for antiviral applications of similar compounds (Apaydın et al., 2020).